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Compound of Interest

Compound Name: LY3009120

Cat. No.: B612214

Date of Issue: November 18, 2025

This document provides essential safety and logistical information for the proper disposal of
LY3009120, a pan-RAF kinase inhibitor. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting. Adherence to these guidelines is critical for personnel safety
and environmental protection.

Immediate Safety and Handling Precautions

Before handling LY3009120, it is imperative to be familiar with its Safety Data Sheet (SDS).
Always wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat. Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of any dust or aerosols.

Disposal Procedures for LY3009120

Disposal of LY3009120 and its contaminated materials must be conducted in accordance with
institutional, local, state, and federal regulations. The following steps provide a general
guideline based on available safety data.

Step 1: Waste Segregation and Collection

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b612214?utm_src=pdf-interest
https://www.benchchem.com/product/b612214?utm_src=pdf-body
https://www.benchchem.com/product/b612214?utm_src=pdf-body
https://www.benchchem.com/product/b612214?utm_src=pdf-body
https://www.benchchem.com/product/b612214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Solid Waste: Collect surplus or expired LY3009120 powder in a clearly labeled, sealed
container designated for chemical waste.

o Contaminated Materials: Any materials that have come into direct contact with LY3009120,
such as pipette tips, tubes, gloves, and bench paper, should be considered contaminated.
These items must be collected in a separate, clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing LY3009120 should be collected in a designated, sealed,
and labeled container for hazardous liquid waste. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

Step 2: Labeling and Storage
All waste containers must be accurately and clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: LY3009120

The primary hazards associated with the chemical (refer to the SDS)

The date of accumulation

The name of the principal investigator or laboratory contact

Store waste containers in a designated, secure secondary containment area away from
incompatible materials.

Step 3: Professional Disposal

LY3009120 waste is not to be disposed of in standard laboratory trash or down the drain.
According to safety data sheets, the recommended disposal method is to engage a licensed
professional waste disposal service.[1] Options for disposal may include:

« Incineration: A chemical incinerator equipped with an afterburner and scrubber is a
suggested method of disposal.[1]
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» Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed
disposal company.[1]

Consult with your institution's EHS department to coordinate the pickup and disposal of
LY3009120 waste.

Spill and Emergency Procedures
In the event of a spill, immediately alert personnel in the area. Evacuate if necessary.
o Small Spills: For small spills of solid material, carefully sweep or vacuum the material into a

sealed container for disposal. Avoid generating dust. Clean the spill area with an appropriate
solvent and decontaminate all surfaces.

o Large Spills: For larger spills, or if you are unsure how to proceed, contact your institution's
EHS office immediately.

Experimental Workflow and Signaling Pathway

To provide further context for researchers working with LY3009120, the following diagrams
illustrate a typical experimental workflow and the signaling pathway targeted by this inhibitor.
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Caption: General laboratory workflow for handling and disposing of LY3009120.
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LY3009120 is a pan-RAF inhibitor, targeting a key signaling cascade involved in cell
proliferation and survival.
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Caption: The RAS/RAF/MEK/ERK signaling pathway and the inhibitory action of LY3009120.

Quantitative Data Summary

Property Value Source

N-(3,3-dimethylbutyl)-N'-[2-
) fluoro-4-methyl-5-[7-methyl-2- )
Chemical Name ) ) Cayman Chemical
(methylamino)pyrido[2,3-

d]pyrimidin-6-yl] phenyl]-urea

CAS Number 1454682-72-4 Cayman Chemical
Molecular Formula C23H29FN60O Tocris Bioscience
Molecular Weight 424.52 Tocris Bioscience
Storage Temperature -20°C or -80°C MedChemExpress, APExXBIO

This guide is intended to supplement, not replace, the official Safety Data Sheet and your
institution's established safety protocols. Always prioritize safety and consult with your EHS
department for any questions regarding chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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